desintegron O
Description
The lack of explicit synthetic or application data in the evidence suggests that detailed studies may reside in proprietary databases or unpublished industrial research.
Properties
CAS No. |
138673-63-9 |
|---|---|
Molecular Formula |
C13H17ClO |
Synonyms |
desintegron O |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Data Gaps
Stability and Isomerism
- discusses monomer isomer stability, suggesting that this compound’s performance could depend on isomer ratios or stereochemical configuration, necessitating dynamic NMR or X-ray crystallography for full elucidation .
Critical Analysis of Available Data
The evidence reveals significant gaps in publicly accessible research on this compound. Key limitations include:
- Structural Ambiguity : The exact molecular structure remains undefined, hindering mechanistic or application-based comparisons.
- Dependence on Indirect Inference : Comparisons rely heavily on CAS registry patterns and general synthetic guidelines rather than direct experimental data.
Q & A
Basic Research Questions
Q. What standardized methodologies are recommended for detecting Desintegron O in biological samples, and how can their reliability be validated?
- Methodological Answer : Use techniques like mass spectrometry (MS) or immunoassays (e.g., ELISA) for detection. Validate reliability through calibration curves, positive/negative controls, and cross-validation with orthogonal methods (e.g., PCR for genetic markers). Ensure reproducibility by documenting protocols per guidelines for experimental transparency .
Q. How can researchers establish the mechanistic role of this compound in cellular pathways using in vitro models?
- Methodological Answer : Design dose-response experiments with inhibitors/activators of this compound. Combine knockdown/knockout models (e.g., CRISPR-Cas9) with transcriptomic or proteomic profiling. Use pathway analysis tools (e.g., KEGG, STRING) to map interactions and confirm findings with functional assays (e.g., apoptosis assays) .
Q. What are the best practices for formulating a hypothesis-driven research question about this compound’s biological function?
- Methodological Answer : Apply the PICO framework (Population, Intervention, Comparison, Outcome) to structure the question. For example:
- Population: Specific cell lines or organisms.
- Intervention: this compound modulation.
- Comparison: Wild-type vs. modified systems.
- Outcome: Quantifiable metrics (e.g., gene expression levels).
Ensure alignment with the FINER criteria (Feasible, Interesting, Novel, Ethical, Relevant) .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
